Cas no 1341303-02-3 (2-(7-chloro-1,3-dioxaindan-5-yl)ethyl(methyl)amine)

• Product Name: 2-(7-chloro-1,3-dioxaindan-5-yl)ethyl(methyl)amine
• CAS No: 1341303-02-3
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 6033890
• PubChem ID: 64868326
• Update Time: 2025-07-27

2-(7-chloro-1,3-dioxaindan-5-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-ethanamine, 7-chloro-N-methyl-
• 2-(7-Chlorobenzo[d][1,3]dioxol-5-yl)-N-methylethan-1-amine
• 2-(7-chloro-1,3-dioxaindan-5-yl)ethyl(methyl)amine
• CS-0301713
• 1341303-02-3
• EN300-1996318
• [2-(7-chloro-1,3-dioxaindan-5-yl)ethyl](methyl)amine
• AKOS014197774

• Inchi： 1S/C10H12ClNO2/c1-12-3-2-7-4-8(11)10-9(5-7)13-6-14-10/h4-5,12H,2-3,6H2,1H3
• InChI Key： SDHINIVPTNALHV-UHFFFAOYSA-N
• SMILES： O1C2=C(Cl)C=C(CCNC)C=C2OC1

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 307.3±42.0 °C(Predicted)
• pka: 10.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(7-chloro-1,3-dioxaindan-5-yl)ethyl(methyl)amine

Recent Advances in the Study of 2-(7-chloro-1,3-dioxaindan-5-yl)ethyl(methyl)amine (CAS: 1341303-02-3)

The compound 2-(7-chloro-1,3-dioxaindan-5-yl)ethyl(methyl)amine (CAS: 1341303-02-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. Recent literature highlights its role as a key intermediate in the synthesis of novel pharmacologically active compounds, particularly in the development of central nervous system (CNS) targeting agents.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's interaction with serotonin receptors, specifically the 5-HT2A subtype. The research demonstrated that 2-(7-chloro-1,3-dioxaindan-5-yl)ethyl(methyl)amine exhibits moderate affinity for 5-HT2A receptors, suggesting its potential utility in the design of new antipsychotic or antidepressant drugs. The study employed molecular docking simulations and in vitro binding assays to validate these findings, providing a robust foundation for further exploration.

In addition to its receptor-binding properties, recent advancements in synthetic chemistry have optimized the production of this compound. A 2024 report in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for 2-(7-chloro-1,3-dioxaindan-5-yl)ethyl(methyl)amine, utilizing green chemistry principles to minimize environmental impact. This development is particularly noteworthy for industrial applications, where large-scale production is often a limiting factor.

Further research has explored the compound's metabolic stability and pharmacokinetic profile. A preclinical study conducted by a team at the University of Cambridge (2024) revealed that 2-(7-chloro-1,3-dioxaindan-5-yl)ethyl(methyl)amine demonstrates favorable oral bioavailability and moderate half-life in rodent models. These findings underscore its potential as a viable candidate for further drug development, pending additional toxicological evaluations.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing studies are focusing on structural modifications to enhance selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(7-chloro-1,3-dioxaindan-5-yl)ethyl(methyl)amine (CAS: 1341303-02-3) represents a promising scaffold in medicinal chemistry, with diverse applications in CNS drug discovery. Continued research into its pharmacological properties and synthetic accessibility will be crucial in unlocking its full therapeutic potential.